Cas no 59023-70-0 (Benzenesulfonic acid, 2-[(4-amino-3-chlorophenyl)amino]-5-nitro-)
59023-70-0 structure
Product Name:Benzenesulfonic acid, 2-[(4-amino-3-chlorophenyl)amino]-5-nitro-
CAS No:59023-70-0
MF:C12H10ClN3O5S
MW:343.742900371552
CID:340113
PubChem ID:23314277
Update Time:2025-04-19
Benzenesulfonic acid, 2-[(4-amino-3-chlorophenyl)amino]-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid, 2-[(4-amino-3-chlorophenyl)amino]-5-nitro-
- 2-(4-amino-3-chloroanilino)-5-nitrobenzenesulfonic acid
- DTXSID20632781
- SCHEMBL10708423
- 59023-70-0
- 2-(4-Amino-3-chloroanilino)-5-nitrobenzene-1-sulfonic acid
-
- Inchi: 1S/C12H10ClN3O5S/c13-9-5-7(1-3-10(9)14)15-11-4-2-8(16(17)18)6-12(11)22(19,20)21/h1-6,15H,14H2,(H,19,20,21)
- InChI Key: GWPOVXVZHIHZRG-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)NC1C=CC(=CC=1S(=O)(=O)O)[N+](=O)[O-])N
Computed Properties
- Exact Mass: 343.0031
- Monoisotopic Mass: 343.0029693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 506
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 147Ų
Experimental Properties
- PSA: 135.56
Benzenesulfonic acid, 2-[(4-amino-3-chlorophenyl)amino]-5-nitro- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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